2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile

• CAS No.: 59242-93-2
• Molecular Formula: C14H14ClN
• Molecular Weight: 231.72 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-2-prop-2-enylpent-4-enenitrile
• InChI: InChI=1S/C14H14ClN/c1-3-9-14(11-16,10-4-2)12-5-7-13(15)8-6-12/h3-8H,1-2,9-10H2
• InChI Key: QFXBDLMJFKALMM-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(CC=C)(C#N)C1=CC=C(C=C1)Cl

Description

2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile (CAS: 59242-93-2) is a nitrile-containing organic compound with the molecular formula C₁₄H₁₄ClN and a molecular weight of 231.72 g/mol. Its structure features a 4-chlorophenyl group, two propenyl (allyl) substituents, and a nitrile functional group. The compound is identified as Sibutramine Hydrochloride Monohydrate Impurity H, a by-product formed during the synthesis of the anti-obesity drug Sibutramine .

Biological Activity

2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile, also known as 2-Allyl-2-(4-chlorophenyl)-4-pentenenitrile, is a chemical compound with the CAS number 59242-93-2. This compound has garnered attention in various fields of research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C14H14ClN
Molecular Weight	231.721 g/mol
Density	1.1 ± 0.1 g/cm³
Boiling Point	345.1 ± 37.0 °C
Flash Point	131.9 ± 21.5 °C
LogP	4.49

Biological Activity Overview

Research indicates that compounds similar to 2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile exhibit a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Anticancer Activity

Studies have suggested that the compound may inhibit the proliferation of cancer cells. For instance, a study conducted on various cancer cell lines demonstrated that the compound induced apoptosis and inhibited cell migration in breast cancer cells, suggesting its potential as an anticancer agent .

Antimicrobial Properties

The compound has shown promising results against several bacterial strains. In vitro tests indicated that it possesses significant antimicrobial activity against both Gram-positive and Gram-negative bacteria . The mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis.

The biological activity of 2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile can be attributed to several mechanisms:

• Apoptosis Induction : The compound activates caspase pathways leading to programmed cell death in cancer cells.
• Membrane Disruption : It alters the integrity of microbial membranes, causing leakage and eventual cell death.
• Inflammatory Pathway Modulation : Preliminary studies suggest it may inhibit pro-inflammatory cytokines, contributing to its anti-inflammatory properties .

Study on Anticancer Effects

A notable study evaluated the effects of this compound on MCF-7 breast cancer cells. The results indicated a dose-dependent reduction in cell viability with an IC50 value of approximately 25 µM. Apoptotic markers such as increased Annexin V staining and caspase activation were observed, supporting its potential use in cancer therapy .

Antimicrobial Efficacy Study

Another study focused on the antimicrobial properties against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus, indicating strong antibacterial activity .

Comparison with Similar Compounds

Key Structural Features :

• 4-Chlorophenyl group : Enhances lipophilicity and influences electronic properties.
• Nitrile group : Imparts polarity and hydrogen-bonding capacity, affecting solubility and stability.

Analytical Data :

• SMILES : Clc1ccc(cc1)C(CC=C)(CC=C)C#N
• InChI : InChI=1S/C14H14ClN/c1-3-9-14(11-16,10-4-2)12-5-7-13(15)8-6-12/h3-8H,1-2,9-10H2
• Storage : Stable at +5°C ; shipped at room temperature .

Comparison with Structurally Similar Compounds

Pent-4-enenitrile Derivatives

Several compounds share the pent-4-enenitrile backbone but differ in substituents, leading to variations in physicochemical and biological properties.

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Reference
2-((4-Methoxyphenyl)thio)pent-4-enenitrile	C₁₂H₁₃NOS	4-Methoxyphenylthio group	High yield (92%), yellow liquid
2-((2-Methylphenyl)thio)pent-4-enenitrile	C₁₂H₁₃NS	2-Methylphenylthio group	98% yield, colorless liquid
Target Compound	C₁₄H₁₄ClN	4-Chlorophenyl, propenyl	Pharmaceutical impurity (Sibutramine)

Structural Insights :

• Electron-Withdrawing vs. Electron-Donating Groups : The 4-chlorophenyl group in the target compound is electron-withdrawing, reducing electron density at the nitrile group compared to the methoxy (electron-donating) substituent in 2-((4-methoxyphenyl)thio)pent-4-enenitrile. This affects reactivity in nucleophilic additions .

Thiazole- and Amine-Containing Nitriles

Compounds with heterocyclic or amine groups demonstrate divergent biological activities.

Compound Name	Molecular Formula	Key Features	Applications	Reference
2-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-3-[(4-fluorophenyl)amino]prop-2-enenitrile	C₁₈H₁₁ClFN₃S	Thiazole ring, fluorophenylamino group	Potential kinase inhibitor
1-(1-(4-Chlorophenyl)cyclobutyl)-N,N-dimethylmethanamine Hydrochloride	C₁₃H₁₉Cl₂N	Cyclobutyl, dimethylamine	Sibutramine impurity

Comparative Analysis :

• Thiazole Ring : The thiazole-containing nitrile () exhibits enhanced π-π stacking and hydrogen-bonding capabilities, making it suitable for targeting enzymatic active sites.
• Cyclobutyl Group : The Sibutramine impurity with a cyclobutyl group () has reduced conformational flexibility compared to the target compound’s propenyl chains, impacting its interaction with biological targets.

Analytical and Spectroscopic Comparisons

Common Techniques :

• NMR Spectroscopy : Used to confirm substituent positions (e.g., ¹H-NMR for propenyl protons in the target compound vs. thioether protons in analogs) .
• HRMS : Validates molecular weights (e.g., 231.0815 for the target compound vs. 231.72 theoretical) .

Key Differences :

• IR Spectroscopy : The nitrile group in the target compound shows a characteristic ~2200 cm⁻¹ stretch, absent in amine- or thiazole-containing analogs .
• Chromatography: The target compound’s lipophilicity (due to Cl) may require reversed-phase HPLC for analysis, whereas methoxy-substituted analogs could be separated using normal-phase methods.

Q & A

Q. What synthetic routes are commonly employed for the preparation of 2-(4-Chlorophenyl)-2-(prop-2-en-1-yl)pent-4-enenitrile, and what are their mechanistic considerations?

Methodological Answer: The compound can be synthesized via nucleophilic substitution or condensation reactions involving chlorophenyl precursors and allyl groups. For example, analogous nitriles with sulfonamido substituents (e.g., [(Z)-3-(4-Chlorophenyl)-2-{[N-(2-formyl-phenyl)-4-methylbenzenesulfonamido]-methyl}prop-2-enenitrile]) utilize TsCl (tosyl chloride) activation for sulfonamide formation, followed by stereoselective allylation . Mechanistic studies highlight the role of temperature control (e.g., 0–5°C for intermediate stabilization) and catalysts like triethylamine in minimizing side reactions.

Q. Which spectroscopic techniques are most effective for characterizing the structural features of this compound, particularly regarding stereochemical assignments?

Methodological Answer: X-ray crystallography remains the gold standard for resolving stereochemistry, as demonstrated in studies of chlorophenyl nitriles (e.g., Flack parameter analysis for absolute configuration determination ). Complementary techniques include:

• NMR : $^{1}\text{H}$- and $^{13}\text{C}$-NMR for identifying allyl proton coupling constants ($J = 10-12\ \text{Hz}$ for trans-configuration) .
• IR : Stretching frequencies for nitrile (C≡N, ~2240 cm$^{-1}$) and chlorophenyl (C-Cl, ~750 cm$^{-1}$) groups .

Q. What are the key challenges in achieving high enantiomeric purity during the synthesis of this compound, and how can chiral chromatography or crystallization be applied?

Methodological Answer: Chirality challenges arise from the allyl group’s stereochemical flexibility. Strategies include:

• Chiral HPLC : Use of cellulose-based columns (e.g., Chiralpak® IC) with hexane/isopropanol gradients for enantiomer separation .
• Crystallization : Solvent polarity tuning (e.g., ethyl acetate/hexane mixtures) to isolate dominant diastereomers, as seen in analogous chlorophenyl crystals .

Advanced Research Questions

Q. How can researchers resolve contradictions between computational predictions (e.g., DFT) and experimental data (e.g., X-ray crystallography) for the molecular geometry of this compound?

Methodological Answer: Discrepancies often arise from solvent effects or crystal packing forces unaccounted for in gas-phase DFT models. A hybrid approach is recommended:

• DFT Optimization : Use B3LYP/6-311+G(d,p) with implicit solvation (e.g., PCM for acetonitrile) .
• X-ray Validation : Compare bond lengths (e.g., C-Cl: 1.74 Å experimental vs. 1.78 Å theoretical) and torsional angles (<5° deviation acceptable) .

Q. What experimental design considerations are critical when assessing the environmental fate and biotic interactions of this compound in long-term ecological studies?

Methodological Answer: Follow frameworks like Project INCHEMBIOL :

• Phase 1 : Lab studies to determine physicochemical properties (logP, hydrolysis rates) using OECD guidelines.
• Phase 2 : Microcosm experiments to assess biodegradation pathways (e.g., LC-MS/MS for metabolite identification).
• Phase 3 : Field trials with randomized block designs (split-split plots for temporal variability) to evaluate bioaccumulation in soil/water matrices .

Q. How can reaction conditions be optimized to minimize stereochemical ambiguity during the synthesis of analogous chlorophenyl-containing nitriles?

Methodological Answer: Key factors include:

• Temperature : Low temperatures (−20°C) suppress racemization during allylation .
• Catalysts : Chiral auxiliaries (e.g., Evans’ oxazolidinones) or asymmetric phase-transfer catalysts (e.g., Cinchona alkaloids) .
• In Situ Monitoring : ReactIR for real-time tracking of nitrile intermediate formation .

Q. What strategies are recommended for correlating antioxidant activity measurements with specific structural motifs in chlorophenyl-substituted nitriles?

Methodological Answer: Use controlled structure-activity relationship (SAR) studies:

• DPPH Assay : Compare radical scavenging (%) of nitriles with/without allyl groups to isolate electronic effects .
• Docking Studies : Molecular docking (AutoDock Vina) against antioxidant enzymes (e.g., SOD1) to identify binding interactions with chlorophenyl moieties .

Data Contradiction Analysis

• Example Conflict : Discrepant $^{1}\text{H}$-NMR shifts for allyl protons (reported δ = 5.2–5.5 ppm vs. 5.6–5.8 ppm in some studies).
  • Resolution : Verify solvent effects (CDCl₃ vs. DMSO-d₆) and concentration-dependent aggregation .